Cas no 704-10-9 (2',4'-Dichloro-5'-fluoroacetophenone)

• Product Name: 2',4'-Dichloro-5'-fluoroacetophenone
• CAS No: 704-10-9
• MF: C₈H₅Cl₂FO
• MW: 207.02910399437
• MDL: MFCD00077499
• CID: 39663
• PubChem ID: 727250
• Update Time: 2026-03-30

2',4'-Dichloro-5'-fluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-fluoroacetophenone
• 2',4'-Dichloro-5'-fluoroacetophenone
• 1-(2,4-dichloro-5- fluorophenyl)ethan-1-one
• 1-(2,4-dichloro-5-fluorophenyl)ethan-1-one
• HMS548C16
• SR-01000641018-1
• AM10624
• CCG-51734
• FT-0610007
• CHEMBL4647215
• DivK1c_001100
• Maybridge1_002348
• 704-10-9
• CS-W015286
• D2385
• DTXSID80220668
• 6-acetyl-1,3-dichloro-4-fluorobenzene
• 2 inverted exclamation mark ,4 inverted exclamation mark -Dichloro-5 inverted exclamation mark -fluoroacetophenone
• EC 615-113-6
• AS-10915
• SY016452
• InChI=1/C8H5Cl2FO/c1-4(12)5-2-8(11)7(10)3-6(5)9/h2-3H,1H
• MFCD00077499
• AC-10463
• NS00002437
• Acetophenone, 2',4'-dichloro-5'-fluoro-
• 1-(2,4-dichloro-5-fluorophenyl)ethanone
• Ethanone, 1-(2,4-dichloro-5-fluorophenyl)-
• SCHEMBL2630704
• AKOS000120728
• Z104496298
• J-507131
• 2',4'-Dichloro-5'-fluoroacetophenone, 90%
• CDS1_000060
• EN300-21416
• DB-019892
• DTXCID10143159
• 615-113-6

• MDL： MFCD00077499
• Inchi： 1S/C8H5Cl2FO/c1-4(12)5-2-8(11)7(10)3-6(5)9/h2-3H,1H3
• InChI Key： FAKJFAMIABOKBW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C)=O)F)Cl
• BRN： 3090042

Computed Properties

• Exact Mass: 205.97000
• Monoisotopic Mass: 205.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Solids
• Density: 1.425 g/mL at 25 °C(lit.)
• Melting Point: 35.0 to 37.0 deg-C
• Boiling Point: 115°C/5mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.546(lit.)
• PSA: 17.07000
• LogP: 3.33510
• Solubility: Insoluble in water

2',4'-Dichloro-5'-fluoroacetophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2',4'-Dichloro-5'-fluoroacetophenone

Professional Introduction to 2',4'-Dichloro-5'-fluoroacetophenone (CAS No. 704-10-9)

2',4'-Dichloro-5'-fluoroacetophenone, a compound with the chemical formula C₈H₄Cl₂FO₂, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound, identified by its CAS number 704-10-9, has garnered attention due to its versatile applications in the development of novel active ingredients. The presence of both chloro and fluoro substituents on the acetophenone backbone enhances its reactivity, making it a valuable building block for further chemical modifications.

The structural features of 2',4'-Dichloro-5'-fluoroacetophenone contribute to its utility in synthetic chemistry. The chloro groups at the 2' and 4' positions facilitate nucleophilic substitution reactions, while the fluoro group at the 5' position introduces electron-withdrawing effects that influence the reactivity of the aromatic ring. These characteristics make it an attractive candidate for constructing more complex molecules, particularly in the synthesis of biologically active compounds.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. 2',4'-Dichloro-5'-fluoroacetophenone exemplifies this trend, as it serves as a precursor in the synthesis of fluorinated pharmaceuticals. For instance, researchers have utilized this compound in the preparation of kinase inhibitors, which are crucial in targeted cancer therapies. The ability to introduce fluorine atoms at specific positions allows for fine-tuning of drug properties, such as bioavailability and selectivity.

The pharmaceutical industry has leveraged 2',4'-Dichloro-5'-fluoroacetophenone in the development of novel antibiotics and antiviral agents. Its structural motif is often incorporated into molecules designed to disrupt essential biological pathways in pathogens. One notable application is its use in synthesizing compounds that inhibit DNA gyrase, an enzyme critical for bacterial replication. By modifying the substituents on the acetophenone ring, chemists can achieve high specificity against bacterial enzymes while minimizing toxicity to host cells.

Agrochemical applications of CAS No. 704-10-9 are equally noteworthy. Fluorinated intermediates like this one are employed in the creation of advanced pesticides and herbicides. These compounds often exhibit improved environmental persistence and resistance to degradation, ensuring prolonged efficacy in crop protection. The chloro and fluoro groups enhance binding affinity to target enzymes in pests, leading to more effective control strategies.

The synthetic methodologies involving 2',4'-Dichloro-5'-fluoroacetophenone continue to evolve with advancements in catalytic processes and green chemistry principles. Recent studies have demonstrated the use of transition metal catalysts to facilitate cross-coupling reactions between this intermediate and other heterocyclic compounds. Such transformations have opened new avenues for constructing complex molecular architectures with potential therapeutic applications.

In conclusion, 2',4'-Dichloro-5'-fluoroacetophenone represents a cornerstone compound in modern synthetic chemistry. Its unique structural features and reactivity profile make it indispensable in pharmaceutical and agrochemical research. As scientific understanding progresses, new applications and derivatives of this compound are likely to emerge, further solidifying its importance in drug discovery and industrial chemistry.